5-(Trifluoromethylsulfanyl)-3H-1,3-benzoxazol-2-one
Overview
Description
Trifluoromethylsulfanyl compounds are a class of organosulfur compounds that contain a trifluoromethyl (-CF3) and a sulfanyl (-SH) group . They are often used in the synthesis of pharmaceuticals and agrochemicals due to their unique physicochemical properties .
Synthesis Analysis
The synthesis of trifluoromethylsulfanyl compounds often involves transition metal-mediated reactions . For example, trifluoromethylthiolation of various substituted phenols can be accomplished using PhNHSCF3 (N-trifluoromethylsulfanyl)aniline .Molecular Structure Analysis
The molecular structure of these compounds typically includes a carbon atom bonded to a sulfur atom and three fluorine atoms . The exact structure would depend on the specific compound.Chemical Reactions Analysis
Trifluoromethylsulfanyl compounds can undergo various chemical reactions, including C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely. They often have unique properties due to the presence of the trifluoromethyl and sulfanyl groups .Scientific Research Applications
- Application : 5-(Trifluoromethylsulfanyl)-3H-1,3-benzoxazol-2-one can serve as a fluorescent probe due to its unique fluorophore properties. Researchers use it to label cellular components, track protein localization, and study dynamic processes within living cells .
Fluorescent Probes and Imaging Agents
Mechanism of Action
The mechanism of action of these compounds would depend on their specific application. For example, some trifluoromethyl-containing compounds are known for their abundance in pharmaceutical and agrochemical products due to their enhanced lipophilicity, metabolic stability, and pharmacokinetic properties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(trifluoromethylsulfanyl)-3H-1,3-benzoxazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO2S/c9-8(10,11)15-4-1-2-6-5(3-4)12-7(13)14-6/h1-3H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTWSPCGYDATZNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1SC(F)(F)F)NC(=O)O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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